Cas no 453548-59-9 (Ethanone,1-imidazo[1,2-a]pyrimidin-3-yl-)

• Product Name: Ethanone,1-imidazo[1,2-a]pyrimidin-3-yl-
• CAS No: 453548-59-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 327850
• PubChem ID: 21957409
• Update Time: 2025-11-02

Ethanone,1-imidazo[1,2-a]pyrimidin-3-yl- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-imidazo[1,2-a]pyrimidin-3-yl-
• 1-imidazo[1,2-a]pyrimidin-3-yl-Ethanone
• Ethanone, 1-imidazo[1,2-a]pyrimidin-3-yl- (9CI)
• 1-Imidazo[1,2-a]pyrimidin-3-yl-thanone
• imidazo[1,2-a]pyrimidin-3-ylethanone
• 1-imidazo[1,2-a]pyrimidin-3-ylethanone
• 1-{imidazo[1,2-a]pyrimidin-3-yl}ethan-1-one
• AKOS022906043
• 453548-59-9
• SCHEMBL1204130
• Z1255498842
• FT-0740279
• EN300-393244

• Inchi： 1S/C8H7N3O/c1-6(12)7-5-10-8-9-3-2-4-11(7)8/h2-5H,1H3
• InChI Key： QBKNFNMOYDUGAF-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C2N=CC=CN12

Computed Properties

• Exact Mass: 161.05900
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.333
• PSA: 47.26000
• LogP: 0.93190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on Ethanone,1-imidazo[1,2-a]pyrimidin-3-yl-

Comprehensive Overview of Ethanone,1-imidazo[1,2-a]pyrimidin-3-yl- (CAS No. 453548-59-9): Properties, Applications, and Research Insights

The compound Ethanone,1-imidazo[1,2-a]pyrimidin-3-yl- (CAS No. 453548-59-9) is a specialized organic molecule featuring a fused imidazo[1,2-a]pyrimidine core linked to an ethanone functional group. This structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The imidazo[1,2-a]pyrimidine moiety, in particular, is known for its bioisosteric properties, often mimicking purine bases in biological systems, which makes derivatives like 453548-59-9 valuable in modulating enzyme activity or receptor interactions.

Recent studies highlight the growing interest in imidazo[1,2-a]pyrimidine derivatives as kinase inhibitors, with applications in oncology and inflammation. Researchers are actively exploring the structure-activity relationship (SAR) of such compounds to optimize their efficacy and selectivity. For instance, modifications to the ethanone side chain or the pyrimidine ring have been shown to influence binding affinity to target proteins, a topic frequently searched in academic databases like PubMed and SciFinder.

From a synthetic chemistry perspective, CAS No. 453548-59-9 serves as a key intermediate in multicomponent reactions (MCRs), which align with the current trend toward sustainable and atom-economical methodologies. Green chemistry enthusiasts often inquire about solvent-free or catalytic approaches to synthesize such heterocycles, reflecting the broader demand for eco-friendly protocols. Computational tools like DFT (Density Functional Theory) are also employed to predict the reactivity and stability of this compound, addressing common queries about molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling.

In material science, the imidazo[1,2-a]pyrimidine framework has been investigated for its luminescent properties, with potential applications in OLEDs (organic light-emitting diodes). This aligns with trending searches on "organic semiconductors" and "small-molecule optoelectronics." The ethanone group further allows for functionalization via condensation or nucleophilic addition, enabling tailored materials for device engineering.

Analytical characterization of Ethanone,1-imidazo[1,2-a]pyrimidin-3-yl- typically involves techniques such as NMR (Nuclear Magnetic Resonance), HPLC (High-Performance Liquid Chromatography), and mass spectrometry, which are frequently referenced in quality control discussions. Regulatory compliance, especially for GMP (Good Manufacturing Practice) standards, is another hotspot, as evidenced by search trends around "impurity profiling" and "ICH guidelines."

In summary, CAS No. 453548-59-9 exemplifies the intersection of medicinal chemistry, sustainable synthesis, and advanced materials. Its imidazo[1,2-a]pyrimidine core and ethanone functionality offer multifaceted opportunities for innovation, resonating with contemporary research priorities and industrial demands.